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Compound Focus: Chromium(lll) acetate

CAS No.: 39430-51-8

Cat. No.: S1900541

The table below summarizes the core structural features of the characterized basic chromium(IIT) acetate.

Feature Description

Common Form Basic chromium acetate; a family of salts with the trichromium cation [1].

Molecular Formula  Commonly represented as [CrzO(O2CCHs)s(OH2)3]* for the cation [1] [2].

Chromium Core Trinuclear, triangular assembly of three Cr(lll) ions [1] [2].

Key Bridging A single, triply bridging oxo ligand (O?~) at the center of the chromium triangle

Ligand [1].

Other Ligands Six acetate ligands bridging each edge of the triangle, and three terminal water
ligands [1].

Technical reviews note that "little evidence exists for a simple chromium(III) acetate, i.e. lacking the oxo
ligand" [1]. The Wikipedia entry, which references a study in the Journal of Chemical Education, directly
addresses this question in its title: "Chromium (III) Acetate, Chromium (III) Acetate Hydroxide, or p3-Oxo-
esakis-(p2-acetato-0,0") - triaqua-trichromium (III) Acetate? Determining the Structure of a Complex
Compound..." [1]. This indicates that the identity of the compound is fundamentally tied to its oxo-centered

structure.
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Experimental Determination Workflow

For researchers aiming to confirm this structure, the following diagram outlines the key experimental and

analytical steps.

Sample of
Chromium(III) Acetate

Thermal Analysis Spectroscopic Methods
(X-ray Crystallography' [ (TGA/DTA})I j p (e.gP ®) j

Confirm Cr30O core structure Verify thermal stability Identify functional groups
and octahedral Cr centers and decomposition profile (e.g., acetate, 13-0X0)

Conclusion:
Oxo-bridged Trinuclear Structure Identified

Click to download full resolution via product page
Experimental workflow for structural confirmation

The methodology for establishing this structure is consistent across the literature:

¢ Synthesis and Stability: The compound has been prepared since at least 1909 and is known for its
thermal and chemical stability, which is attributed to its defined trinuclear structure [1] [2].
¢ Key Analytical Techniques:
o X-ray Crystallography: This is the most definitive method, directly revealing the octahedral
coordination of Cr(lll) centers and the central ps-oxo bridge [1] [3].
o Thermal Analysis: Techniques like Thermogravimetric Analysis (TGA) and Differential Thermal
Analysis (DTA) determine the complex's stability and dehydration profile [4].
o Spectroscopy: Infrared (IR) spectroscopy helps identify the presence of acetate and other
ligands, while other spectroscopic methods can probe magnetic and electronic properties [1]

[5].
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Research Implications

For scientists in drug development or materials science, this structural information is critical because the
properties of chromium(III) acetate—such as its solubility, reactivity, and catalytic action in processes like
dyeing and tanning—are directly dictated by its oxo-bridged trinuclear form [2]. The high stability of this

structure also differentiates it from more labile chromium compounds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/products/s1900541?utm_src=pdf-bulk
https://www.smolecule.com/products/s1900541?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

